Cas no 134224-67-2 (2-(trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid)

• Product Name: 2-(trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid
• CAS No: 134224-67-2
• MF: C₇H₇F₃O₃
• MW: 196.123893022537
• CID: 4590302
• PubChem ID: 14898807
• Update Time: 2025-10-31

2-(trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid
• 2H-Pyran-2-carboxylic acid, 3,6-dihydro-2-(trifluoromethyl)-

• Inchi： 1S/C7H7F3O3/c8-7(9,10)6(5(11)12)3-1-2-4-13-6/h1-2H,3-4H2,(H,11,12)
• InChI Key： GJUFSQIKILNOIT-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)(C(O)=O)OCC=CC1

Additional information on 2-(trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid

Comprehensive Overview of 2-(Trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid (CAS No. 134224-67-2)

2-(Trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid (CAS No. 134224-67-2) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of the trifluoromethyl group (-CF₃) enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. This compound belongs to the class of dihydropyran carboxylic acids, which are known for their versatility in synthetic chemistry and applications in material science.

In recent years, the demand for fluorinated organic compounds has surged, driven by their widespread use in the development of bioactive molecules and functional materials. Researchers and industry professionals frequently search for terms like "synthesis of trifluoromethyl dihydropyran derivatives" or "applications of fluorinated heterocycles in medicine," reflecting the growing interest in this field. The compound's CAS No. 134224-67-2 is often referenced in patents and scientific literature, highlighting its relevance in cutting-edge research.

The structural motif of 2-(trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid offers a unique combination of reactivity and stability. The dihydropyran ring provides a rigid scaffold, while the carboxylic acid functionality allows for further derivatization, enabling the creation of diverse molecular architectures. This makes the compound a promising candidate for the design of enzyme inhibitors, ligands for catalysis, and probes for biological studies.

From an industrial perspective, the synthesis of 134224-67-2 often involves multi-step processes, including cyclization reactions and fluorination techniques. Optimizing these methods is a hot topic in organic chemistry, as evidenced by frequent searches for "efficient routes to trifluoromethyl dihydropyrans" and "green chemistry approaches for fluorinated intermediates." The compound's compatibility with modern flow chemistry and catalytic systems further underscores its potential for scalable production.

Environmental and regulatory considerations are also critical when working with fluorinated compounds. While 2-(trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid is not classified as hazardous, its handling and disposal must adhere to best practices to minimize ecological impact. Searches for "sustainable fluorination methods" and "biodegradability of fluorinated molecules" reflect the industry's shift toward greener alternatives.

In summary, 2-(trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid (CAS No. 134224-67-2) is a compound of high scientific and industrial value. Its applications span pharmaceuticals, agrochemicals, and advanced materials, aligning with current trends in precision chemistry and molecular design. As research continues to uncover new uses for this versatile molecule, its role in innovation is expected to expand significantly.